Cas no 1311255-07-8 ((5R)-5-(Trifluoromethyl)pyrrolidin-2-one)
(5R)-5-(Trifluoromethyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- (5R)-5-(Trifluoromethyl)pyrrolidin-2-one
- (R)-5-(TRIFLUOROMETHYL)PYRROLIDIN-2-ONE
- 2-Pyrrolidinone, 5-(trifluoromethyl)-, (5R)-
-
- MDL: MFCD19382415
- Inchi: 1S/C5H6F3NO/c6-5(7,8)3-1-2-4(10)9-3/h3H,1-2H2,(H,9,10)/t3-/m1/s1
- InChI Key: BKONNPBZAYHNOV-GSVOUGTGSA-N
- SMILES: N1[C@@H](C(F)(F)F)CCC1=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
(5R)-5-(Trifluoromethyl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 214416-250mg |
5R)-5-(Trifluoromethyl)pyrrolidin-2-one |
1311255-07-8 | 97%, (98% ee) | 250mg |
£183.00 | 2022-03-01 | |
| Fluorochem | 214416-1g |
5R)-5-(Trifluoromethyl)pyrrolidin-2-one |
1311255-07-8 | 97%, (98% ee) | 1g |
£371.00 | 2022-03-01 | |
| Fluorochem | 214416-5g |
5R)-5-(Trifluoromethyl)pyrrolidin-2-one |
1311255-07-8 | 97%, (98% ee) | 5g |
£1305.00 | 2022-03-01 | |
| Chemenu | CM493473-1g |
(R)-5-(Trifluoromethyl)pyrrolidin-2-one |
1311255-07-8 | 95% | 1g |
$120 | 2024-08-02 | |
| abcr | AB306687-1 g |
(R)-5-(Trifluoromethyl)pyrrolidin-2-one; . |
1311255-07-8 | 1g |
€144.00 | 2023-04-26 | ||
| abcr | AB306687-5 g |
(R)-5-(Trifluoromethyl)pyrrolidin-2-one; . |
1311255-07-8 | 5g |
€463.50 | 2023-04-26 | ||
| abcr | AB306687-10 g |
(R)-5-(Trifluoromethyl)pyrrolidin-2-one; . |
1311255-07-8 | 10g |
€722.10 | 2023-04-26 | ||
| Oakwood | 214416-250mg |
(5R)-5-(Trifluoromethyl)pyrrolidin-2-one |
1311255-07-8 | 250mg |
$195.00 | 2024-07-19 | ||
| Oakwood | 214416-1g |
(5R)-5-(Trifluoromethyl)pyrrolidin-2-one |
1311255-07-8 | 1g |
$395.00 | 2024-07-19 | ||
| Oakwood | 214416-5g |
(5R)-5-(Trifluoromethyl)pyrrolidin-2-one |
1311255-07-8 | 5g |
$1391.00 | 2024-07-19 |
(5R)-5-(Trifluoromethyl)pyrrolidin-2-one Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
Additional information on (5R)-5-(Trifluoromethyl)pyrrolidin-2-one
Comprehensive Overview of (5R)-5-(Trifluoromethyl)pyrrolidin-2-one (CAS No. 1311255-07-8): Properties, Applications, and Industry Insights
(5R)-5-(Trifluoromethyl)pyrrolidin-2-one (CAS No. 1311255-07-8) is a chiral pyrrolidinone derivative featuring a trifluoromethyl group at the 5-position. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential as a building block for bioactive molecules. The trifluoromethyl moiety enhances lipophilicity and metabolic stability, making it a valuable motif in drug design. Researchers frequently explore its utility in asymmetric synthesis, enzyme inhibition, and kinase modulation, aligning with current trends in precision medicine and targeted therapies.
The growing demand for fluorinated compounds in drug discovery has propelled interest in (5R)-5-(Trifluoromethyl)pyrrolidin-2-one. Its CAS No. 1311255-07-8 is often searched alongside terms like "chiral auxiliaries", "organofluorine chemistry", and "pyrrolidinone scaffolds", reflecting its interdisciplinary relevance. Recent studies highlight its role in optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion) of lead compounds, a hot topic in AI-driven drug development. Computational tools now predict its interactions with biological targets, accelerating the identification of novel applications.
From a synthetic perspective, (5R)-5-(Trifluoromethyl)pyrrolidin-2-one serves as a versatile intermediate. Its stereocenter enables the construction of enantiopure molecules, addressing the pharmaceutical industry's need for chiral drugs with reduced side effects. The compound's stability under physiological conditions also makes it suitable for prodrug formulations, a trending area in sustained-release technologies. Analytical techniques like HPLC and NMR are critical for verifying its purity, as even minor impurities can impact downstream reactions.
Environmental and regulatory considerations further shape the discourse around CAS No. 1311255-07-8. While fluorinated compounds face scrutiny due to Persistence, Bioaccumulation, and Toxicity (PBT) concerns, (5R)-5-(Trifluoromethyl)pyrrolidin-2-one exhibits favorable biodegradability profiles in preliminary assessments. This positions it as a sustainable alternative in green chemistry initiatives, resonating with ESG (Environmental, Social, and Governance) metrics increasingly prioritized by investors.
In conclusion, (5R)-5-(Trifluoromethyl)pyrrolidin-2-one (CAS No. 1311255-07-8) exemplifies the convergence of innovation and practicality in modern chemistry. Its applications span neurological disorders, cancer therapeutics, and crop protection, with ongoing research uncovering new possibilities. As the scientific community leans toward structure-activity relationship (SAR) optimization and fragment-based drug discovery, this compound's relevance will continue to expand, driven by both academic curiosity and industrial demand.
1311255-07-8 ((5R)-5-(Trifluoromethyl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)